Cas no 1805311-89-0 (Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate)

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloromethyl and trifluoromethoxy groups enhances its reactivity, making it a versatile intermediate for further functionalization. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which is advantageous in drug design. This compound’s structural features allow for selective modifications, facilitating the development of bioactive molecules. Its stability under standard storage conditions and compatibility with common synthetic methodologies further underscore its practicality in research and industrial applications.
Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate structure
1805311-89-0 structure
Product Name:Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
CAS No:1805311-89-0
MF:C11H8ClF6NO3
MW:351.629543304443
CID:4846774
Update Time:2025-08-05

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
    • Inchi: 1S/C11H8ClF6NO3/c1-21-7(20)2-5-4-19-9(22-11(16,17)18)6(3-12)8(5)10(13,14)15/h4H,2-3H2,1H3
    • InChI Key: JRQMBJVBHAWCHU-UHFFFAOYSA-N
    • SMILES: ClCC1C(=NC=C(CC(=O)OC)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 389
  • XLogP3: 3.4
  • Topological Polar Surface Area: 48.4

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029077742-1g
Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
1805311-89-0 97%
1g
$1,579.40 2022-04-01

Additional information on Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

The compound Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate, identified by the CAS number 1805311-89-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and potential utility in advanced chemical systems. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings associated with this compound.

The molecular structure of Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is notable for its pyridine ring, which serves as the central framework. The pyridine ring is substituted with three distinct groups: a chloromethyl group at position 3, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 4. Additionally, an acetate ester group is attached at position 5 of the pyridine ring. These substituents contribute to the compound's electronic properties, reactivity, and stability, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds like Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate in drug discovery and materials science. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and bioavailability, which are critical factors in pharmaceutical applications. Moreover, the chloromethyl group introduces additional reactivity, enabling the compound to participate in various nucleophilic substitution reactions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a suitable precursor with the desired substituents. For instance, the introduction of the trifluoromethoxy and trifluoromethyl groups can be achieved through electrophilic substitution reactions on an aromatic ring. The acetate ester group is often introduced via acetylation reactions under mild conditions to ensure selectivity and minimize side reactions.

Recent research has explored the use of Methyl 3-(chlorom methyl)-2-(triflu oromet hox y)-4-tri flu oromet hyl py ridin e-5-aceta te as a precursor for advanced materials such as high-performance polymers and electronic devices. Its unique combination of electron-withdrawing groups makes it an ideal candidate for applications in optoelectronics and energy storage systems.

In conclusion, M ethyl 3-chloro methyl -2-tri flu oromet hox y-4-tri flu oromet hyl py ridin e-5-aceta te (CAS No: 1805311-89-0) stands out as a promising compound with diverse applications across multiple disciplines. Its intricate molecular structure and reactivity make it a valuable asset in both academic research and industrial development.

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